3-{[(4-chlorophenyl)acetyl]amino}-N-(4-methoxy-2-nitrophenyl)benzamide

• IUPAC Name: 3-[[2-(4-chlorophenyl)acetyl]amino]-N-(4-methoxy-2-nitrophenyl)benzamide
• InChI: InChI=1S/C22H18ClN3O5/c1-31-18-9-10-19(20(13-18)26(29)30)25-22(28)15-3-2-4-17(12-15)24-21(27)11-14-5-7-16(23)8-6-14/h2-10,12-13H,11H2,1H3,(H,24,27)(H,25,28)
• InChI Key: NJDBUVGJMOMWDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C22H18ClN3O5
• Molecular Weight: 439.8 g/mol

Description

3-{[(4-chlorophenyl)acetyl]amino}-N-(4-methoxy-2-nitrophenyl)benzamide, commonly known as CNB-001, is a novel neuroprotective agent that has shown potential in treating various neurological disorders. It belongs to the class of compounds known as benzamides and is structurally similar to the drug, amidephrine. CNB-001 has been extensively studied for its neuroprotective properties and its mechanism of action in recent years.

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood, but it is believed to act through multiple pathways. It has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes. It also inhibits the activity of the enzyme, glycogen synthase kinase-3β (GSK-3β), which is involved in the regulation of various cellular processes, including apoptosis and inflammation.
Biochemical and Physiological Effects:
CNB-001 has been shown to have various biochemical and physiological effects, including the upregulation of antioxidant and anti-inflammatory genes, the inhibition of apoptosis and inflammation, and the protection of neurons from oxidative stress and damage. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using CNB-001 in lab experiments is its neuroprotective properties, which can help protect neurons from damage and death. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are many potential future directions for research on CNB-001. One area of interest is its potential in treating various neurological disorders, such as Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. Another area of interest is its mechanism of action, which could be further studied to identify new targets for drug development. Additionally, the safety and efficacy of CNB-001 could be further evaluated in clinical trials to determine its potential as a therapeutic agent for neurological disorders.

Scientific Research Applications

CNB-001 has been extensively studied for its neuroprotective properties and its potential in treating various neurological disorders, such as Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. It has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic effects, which can help protect neurons from damage and death.